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Compound of Interest

Compound Name: RC-12

CAS No.: 6042-36-0

Cat. No.: B1214610

Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides essential, immediate safety and

logistical information for handling RC-12 (CAS No. 6042-36-0), with a focus on personal

protective equipment, operational procedures, and disposal.

Hazard Identification and Personal Protective
Equipment
RC-12, identified as N'-(2-bromo-4,5-dimethoxyphenyl)-N'-[2-(diethylamino)ethyl]-N,N-

diethylethane-1,2-diamine, is a compound for industrial and scientific research use.[1] While

specific toxicity data is largely unavailable, adherence to strict safety protocols is mandatory to

minimize exposure risk.[1] The following personal protective equipment (PPE) is required when

handling RC-12.[1]
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Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[1]

To protect against splashes

and airborne particles.

Skin Protection
Fire/flame resistant and

impervious clothing.[1]

To prevent skin contact with

the chemical.

Respiratory Protection

A full-face respirator is

necessary if exposure limits

are exceeded or if irritation or

other symptoms are

experienced.[1]

To protect against inhalation of

vapors or aerosols.

First-Aid Measures
Immediate response is critical in the event of accidental exposure. The following first-aid

measures should be taken.[1]

Exposure Route First-Aid Procedure

Inhalation Move the victim to fresh air.[1]

Skin Contact
Immediately take off contaminated clothing and

wash the affected area.[1]

Eye Contact Rinse with pure water for at least 15 minutes.[1]

Ingestion Rinse mouth with water.[1]

Handling and Disposal Workflow
Proper handling and disposal are crucial for laboratory safety and environmental protection.

The following diagram outlines the standard operating procedure for working with RC-12.
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RC-12 Handling and Disposal Workflow
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RC-12 Handling and Disposal Workflow Diagram
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Operational and Disposal Plans
Handling:

Always handle RC-12 in a well-ventilated area, preferably within a chemical fume hood.

Avoid breathing vapors, mists, or sprays generated from this product.[2]

As with all chemicals, avoid getting this product on you or in you.[2]

Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work area.[2]

Remove any contaminated clothing immediately.[2]

Storage:

Store containers in a cool, dry, and well-ventilated location.[2]

Keep containers tightly closed when not in use.[2]

Store away from incompatible materials.[2]

Spill Response:

In case of a spill, contain it if it is safe to do so.[2]

Prevent the spill from entering drains, sewers, or waterways.[2]

Use an absorbent material to soak up the spill and place it in an appropriate container for

disposal.[2]

Disposal:

Waste disposal must be conducted in accordance with all applicable Federal, State, and

local regulations.[2]

It is essential to consult your institution's environmental health and safety office for specific

disposal guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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